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Compound of Interest

Compound Name: ALUMINUM CHLORIDE

Cat. No.: B3183172

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling aluminum chloride, including detailed operational and disposal plans.
By offering procedural, step-by-step guidance, we aim to be your preferred source for
laboratory safety and chemical handling information, building deep trust by providing value
beyond the product itself.

Personal Protective Equipment (PPE) for Handling
Aluminum Chloride

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against the hazards associated with aluminum chloride. Anhydrous aluminum chloride
reacts violently with water and moisture, producing heat and toxic hydrogen chloride gas.[1] It
is corrosive and can cause severe burns to the skin and eyes.[2] The following table
summarizes the recommended PPE for various tasks involving aluminum chloride.
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. Hand Body Respiratory
Task Eye Protection . . .
Protection Protection Protection
o Not generally
Storage and Safety glasses Nitrile or PVC -
) o ) Lab coat required in well-
Inspection with side shields gloves ]
ventilated areas
NIOSH-approved
air-purifying
) . ) respirator with a
o Chemical safety Nitrile or PVC Chemical- ) ]
Weighing and particulate filter

Transferring

goggles or a face
shield

gloves (>0.11

mm thickness)[3]

resistant apron

over a lab coat

(N95 or higher) if
dust is generated
or ventilation is

inadequate[1]

Required if
vapors or
aerosols are
generated. Use a
NIOSH/MSHA
approved

respirator with

Mixing and Chemical safety Nitrile (0.4 mm) Chemical- acid gas
i goggles and a or PVC (0.7 mm)  resistant apron cartridges.[5] For
Reactions
face shield gloves[4] over a lab coat large spills or
emergencies, a
Self-Contained
Breathing
Apparatus
(SCBA) is
recommended.
[5]
Spill Cleanup Chemical safety Heavy-duty, Full-body NIOSH-approved
goggles and a chemical- chemical- SCBA for large

face shield

resistant gloves

(e.g., Butyl

resistant suit

spills[5]
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rubber,

Neoprene)

Procedural Guidance for Safe Handling and
Operations

Adherence to strict protocols is crucial when working with aluminum chloride to minimize
risks.

Handling and Use Protocol

o Work Area Preparation: All handling of anhydrous aluminum chloride should be conducted
in a certified chemical fume hood.[2][6] Ensure that an emergency eyewash station and
safety shower are readily accessible and have been tested.[6]

¢ Minimize Dust Generation: When weighing or transferring the substance, use techniques
and tools that minimize the creation of dust.[7]

¢ Avoid Incompatibilities: Keep aluminum chloride away from water, moist air, strong bases,
oxidizing agents, and other incompatible materials.[7]

o Container Handling: Handle and open containers with care, as they may be under pressure.
[4] It is advisable to vent containers periodically.[8]

o Personal Hygiene: Wash hands thoroughly after handling.[9] Do not eat, drink, or smoke in
areas where aluminum chloride is handled or stored.[1]

Storage Plan

» Container Integrity: Store in tightly closed, original containers.[7]

o Storage Environment: Keep in a cool, dry, and well-ventilated area, separate from
incompatible materials.[6][7] The storage area should be a dedicated corrosives cabinet.[10]

o Labeling: Ensure the storage area and containers are clearly labeled with the chemical name
and hazard symbols.
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Disposal Plan

All waste containing aluminum chloride must be treated as hazardous waste.

Waste Collection: Collect waste in a designated, clearly labeled, and sealed container.[7] Do
not mix with other waste streams unless compatibility has been verified.

Spill Residue: For small spills, cover with a dry, inert absorbent material like sand or
vermiculite.[7] Carefully sweep up the material, place it in a sealed container for disposal,
and ventilate the area.[2] DO NOT USE WATER to clean up spills of anhydrous aluminum
chloride.[7]

Neutralization (for dilute solutions under expert supervision only): It is possible to cautiously
guench small amounts of aluminum chloride in stirred ice water while controlling the pH.
[11] This is a highly exothermic reaction and should only be performed by trained personnel
with appropriate PPE.[11]

Licensed Disposal: Arrange for disposal through a licensed hazardous waste disposal
service.[11] Contact your institution's Environmental Health and Safety (EHS) department for
specific guidance.

Emergency Response Plan

Immediate and correct response to an exposure or spill is critical.

Personnel Exposure

Skin Contact: Immediately brush off any solid residue.[7] Remove contaminated clothing and
flush the affected area with copious amounts of water for at least 30 minutes.[1] Seek
immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes, lifting the
upper and lower eyelids.[1] Remove contact lenses if present and easy to do. Seek
immediate medical attention.[1]

Inhalation: Move the affected person to fresh air.[2] If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[2]
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 Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[3]

Spill Response

o Evacuate: Evacuate the immediate area and alert others.[1]
» Ventilate: If it is safe to do so, increase ventilation to the outside.

» Control: For small spills, and if you are trained and have the appropriate PPE, cover the spill
with a dry, inert absorbent material such as sand.[7]

o Collect: Carefully sweep the absorbed material into a sealed container for hazardous waste
disposal.[2] Use non-sparking tools.[7]

o Large Spills: For large spills, evacuate the area and contact your institution's emergency
response team or EHS department immediately.[12]

Visualizing the PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate PPE when
handling aluminum chloride.
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Hazard and Task Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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